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Compound of Interest

Compound Name: FR179642

Cat. No.: B612303 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions to assist researchers, scientists, and drug development professionals in improving

the yield of FR179642 in microbial fermentation.

Frequently Asked Questions (FAQs)
Q1: What is FR179642 and what is its significance?

A1: FR179642 is a key intermediate in the synthesis of Micafungin, an echinocandin antifungal

agent.[1][2] It is the cyclic peptide nucleus of the lipopeptide FR901379.[1] Its efficient

production is crucial for the cost-effective manufacturing of Micafungin.

Q2: Which microorganisms are known to produce FR179642 or its precursor?

A2: The primary producing microorganism of the precursor FR901379 is Coleophoma empetri.

[1][3] Additionally, a patent describes a fermentation method for FR179642 using a genetically

engineered strain of Streptomyces albus (ATCC21725).[4]

Q3: What are the basic components of a fermentation medium for FR179642 production?

A3: Based on available data, a typical fermentation medium includes a carbon source (like

glucose), nitrogen sources (such as soybean cake powder, yeast powder, and peptone), and

various salts.[4] The specific composition can significantly impact yield and should be optimized

for the specific strain and process.
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Q4: What is the general workflow for producing FR179642?

A4: The production of FR179642 can be approached in two primary ways:

Direct fermentation of a microorganism that produces FR179642.

Fermentation of a precursor molecule like FR901379, followed by enzymatic conversion to

FR179642.[3]

The following diagram illustrates a general workflow for the production of FR179642.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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